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Compound of Interest

Compound Name: RFRP-3(human)

Cat. No.: B561591 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

intracerebroventricular (ICV) administration of RFRP-3 (RFamide-Related Peptide-3), a key

neuropeptide involved in the regulation of reproduction and energy homeostasis.

Introduction
RFRP-3, the mammalian ortholog of the avian gonadotropin-inhibitory hormone (GnIH), is a

critical regulator of the hypothalamic-pituitary-gonadal (HPG) axis.[1][2] It primarily acts through

its G protein-coupled receptor, GPR147.[1] Intracerebroventricular (ICV) injection is a powerful

technique to study the central effects of RFRP-3 on various physiological processes, including

reproductive hormone secretion, food intake, and metabolic regulation. The effects of RFRP-3

can be either inhibitory or stimulatory, depending on the species, sex, and reproductive state of

the animal.[3][4][5]

Data Presentation
Table 1: Effects of Acute ICV RFRP-3 Administration on
Luteinizing Hormone (LH) and Follicle-Stimulating
Hormone (FSH) Secretion
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Species Sex Dose (nmol)
Effect on
LH

Effect on
FSH

Reference

Mouse Male 0.5 - 5 Stimulatory Not specified [4]

Mouse
Female

(proestrus)
Not specified Inhibitory Not specified [4]

Syrian

Hamster
Male 0.15 - 5 µg Stimulatory Stimulatory [6]

Syrian

Hamster
Female Not specified Inhibitory Not specified [3]

Rat

Ovariectomiz

ed, Estrogen-

primed

Female

Not specified Inhibitory Inhibitory [7]

Rat
Prepubertal

Female

0.5 µg (twice

daily)
Inhibitory Stimulatory [8][9]

Table 2: Effects of ICV RFRP-3 Administration on Food
Intake and Body Weight

Species
Administrat
ion

Dose
Effect on
Food Intake

Effect on
Body
Weight

Reference

Rat Acute Not specified Stimulatory Not specified [1]

Mouse
Chronic (13

days)
6 nmol/day Increased Increased [10]

Syrian

Hamster

Chronic (5

weeks)
12 µ g/day Not specified

Increased

testicular

weight

[11]
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Protocol 1: Stereotaxic Surgery for
Intracerebroventricular (ICV) Cannula Implantation in
Rodents
This protocol describes the surgical procedure for implanting a guide cannula into the lateral

ventricle of a mouse or rat for subsequent ICV injections.

Materials:

Stereotaxic apparatus

Anesthetic (e.g., isoflurane, tribromoethanol)

Heating pad

Hair clippers or depilatory cream

Antiseptic solution (e.g., Betadine, 70% ethanol)

Sterile surgical instruments (scalpel, forceps, hemostats, drill)

Guide cannula (26-gauge for mice, 22-gauge for rats) and dummy cannula

Dental cement

Screws for skull fixation

Suturing material or tissue adhesive

Analgesic

Procedure:

Animal Preparation:

Anesthetize the animal using an appropriate anesthetic.[12][13]
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Place the animal in the stereotaxic apparatus, ensuring the head is held firmly and level.

[12][13]

Maintain the animal's body temperature using a heating pad.

Apply eye ointment to prevent corneal drying.[13]

Shave or use depilatory cream to remove the fur from the surgical area on the head.

Clean the surgical area with an antiseptic solution.

Surgical Implantation:

Make a midline incision on the scalp to expose the skull.

Use a scalpel to gently scrape away the periosteum to ensure the skull is clean and dry.

Identify the bregma (the intersection of the sagittal and coronal sutures).

Determine the stereotaxic coordinates for the lateral ventricle. For mice, typical

coordinates are 0.1 mm lateral, 0.03 mm posterior, and 2.4 mm ventral to the bregma.[12]

For rats, coordinates are approximately +0.16 mm lateral, -0.1 mm posterior, and +3.6 mm

ventral from bregma.[12]

Mark the drilling site on the skull.

Drill a small hole through the skull at the marked site, being careful not to damage the

underlying dura mater.

Implant small surgical screws into the skull to serve as anchors for the dental cement.

Slowly lower the guide cannula to the predetermined ventral coordinate.

Secure the guide cannula to the skull and anchor screws using dental cement.[13]

Close the scalp incision using sutures or tissue adhesive.

Insert a dummy cannula into the guide cannula to prevent blockage.[14]
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Post-operative Care:

Administer analgesics as required.

House the animals individually to prevent damage to the cannula.[14]

Allow a recovery period of at least 7 days before commencing experiments.[12]

Monitor the animal for any signs of infection or distress.

Protocol 2: Intracerebroventricular (ICV) Injection of
RFRP-3
This protocol outlines the procedure for delivering RFRP-3 directly into the lateral ventricle of a

cannulated rodent.

Materials:

RFRP-3 peptide

Vehicle solution (e.g., sterile 0.9% saline, artificial cerebrospinal fluid - aCSF)

Injection cannula (sized to extend slightly beyond the guide cannula)

Polyethylene tubing

Hamilton syringe or microinfusion pump

Animal handling and restraint equipment

Procedure:

Preparation of RFRP-3 Solution:

Dissolve RFRP-3 in the chosen vehicle to the desired concentration. It is recommended to

prepare fresh solutions for each experiment.

Injection Procedure:
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Gently restrain the animal. This can be done by one person while another performs the

injection.[14]

Remove the dummy cannula from the guide cannula.

Connect the injection cannula to the Hamilton syringe or microinfusion pump via

polyethylene tubing.

Prime the injection setup to ensure it is free of air bubbles and filled with the RFRP-3

solution.

Carefully insert the injection cannula into the guide cannula until it is fully seated.

Infuse the desired volume of the RFRP-3 solution at a slow rate (e.g., 1 µl/min) to avoid

causing a rapid increase in intracranial pressure.[6]

After the infusion is complete, leave the injection cannula in place for a short period (e.g.,

1 minute) to allow for diffusion and prevent backflow.

Slowly withdraw the injection cannula and replace the dummy cannula.

Return the animal to its home cage and monitor for any immediate adverse reactions.

Verification of Cannula Placement:

At the end of the experiment, the correct placement of the cannula can be verified by

injecting a small volume of dye (e.g., Trypan blue) and subsequently examining the brain

tissue for the presence of the dye in the ventricular system.[8]
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Caption: Experimental workflow for ICV injection of RFRP-3.
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Caption: Simplified RFRP-3 signaling pathway in the hypothalamus.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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